5-(2,5-Dimethylbenzyl)-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline-7-carbonitrile

• IUPAC Name: 5-[(2,5-dimethylphenyl)methyl]-4-oxo-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxaline-7-carbonitrile
• InChI: InChI=1S/C21H21N3O/c1-14-5-6-15(2)17(10-14)13-24-20-11-16(12-22)7-8-18(20)23-9-3-4-19(23)21(24)25/h5-8,10-11,19H,3-4,9,13H2,1-2H3
• InChI Key: DUXLYNDCONOMPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C3=C(C=CC(=C3)C#N)N4CCCC4C2=O
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

Quinoxalines are a class of nitrogen-containing heterocyclic compounds. They have a ring structure composed of a benzene ring fused to a pyrazine ring. Quinoxalines and their derivatives have been recognized as important building blocks in organic synthesis.

Synthesis Analysis

Quinoxalines can be synthesized through various methods. One common method is the condensation of 1,2-diamines with 1,2-diketones. Other methods involve multicomponent reactions with readily available starting materials.

Molecular Structure Analysis

The molecular structure of quinoxalines consists of a benzene ring fused to a pyrazine ring. This structure is central to many drugs and is also found in several natural products and antibiotics.

Chemical Reactions Analysis

Quinoxalines can undergo a wide range of chemical reactions. They can serve as key construction blocks for producing a variety of quinoxaline-based heterocyclic frameworks.

Physical And Chemical Properties Analysis

Quinoxalines are weakly basic compounds. They are low melting solids and are miscible in water.

Scientific Research Applications

Synthesis and Structural Analysis

• Intramolecular Tetrahydrofuran Formation : A study by Verboom et al. (2010) demonstrated the synthesis of a similar compound, leading to intramolecular tetrahydrofuran formation, highlighting the compound's potential in complex organic synthesis (Verboom et al., 2010).

• Spectral and Quantum Chemical Studies : Research by Fatma et al. (2015) involved the synthesis and characterization of a novel compound, utilizing various spectroscopic techniques and quantum chemical studies, indicating the compound's significance in molecular geometry and electronic properties analysis (Fatma, Bishnoi, & Verma, 2015).

• Tert-Amino Effect in Synthesis : A study by Tverdokhlebov et al. (2005) investigated the tert-amino effect in the synthesis of derivatives of similar compounds, contributing to the knowledge of chemical synthesis and molecular interactions (Tverdokhlebov et al., 2005).

Potential Applications

• Nonlinear Optical Behavior : Research on related compounds by Wazzan et al. (2016) explored their structural parameters and found nonlinear optical behavior, suggesting potential applications in optoelectronics and photonics (Wazzan, Al-Qurashi, & Faidallah, 2016).

• Synthesis of Dihydropyrroloquinoxalines : A study by Abonía et al. (2001) described a method for synthesizing 4,5-dihydropyrrolo[1,2-a]quinoxalines, which could have implications in medicinal chemistry and drug discovery (Abonía et al., 2001).

• Antimicrobial Activities : Ghoneim et al. (2014) synthesized and evaluated the antimicrobial activities of novel nucleosides derived from chromeno[2,3-B]Pyridine and [1,2,4]Triazolo[1,5-A]Quinoline derivatives, providing insights into their potential as antimicrobial agents (Ghoneim, El-Farargy, & Abdelaziz, 2014).

• Photovoltaic Properties : Zeyada et al. (2016) investigated the structural and optical properties of derivatives, revealing their photovoltaic properties, which could be utilized in organic-inorganic photodiode fabrication (Zeyada, El-Nahass, & El-Shabaan, 2016).

Future Directions

Quinoxalines have a promising future in medicinal chemistry due to their diverse therapeutic uses. They have become a crucial component in drugs used to treat various diseases, and numerous synthetic routes have been developed with a focus on green chemistry and cost-effective methods.